Cas no 35703-32-3 (Cinametic acid)
Cinametic acid structure
Product Name:Cinametic acid
Cinametic acid Chemical and Physical Properties
Names and Identifiers
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- Cinametic acid
- (2E)-3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]acrylic acid
- 2-Propenoic acid, 3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]-, (2E)-
- 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]-2-propenoic Acid
- (2E)-3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]prop-2-enoic acid
- 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicaci
- 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicacid
- 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]propenoic acid
- Cinametic
-
- Inchi： 1S/C12H14O5/c1-16-11-8-9(3-5-12(14)15)2-4-10(11)17-7-6-13/h2-5,8,13H,6-7H2,1H3,(H,14,15)
- InChI Key： YNUMZJCKFQVSRH-HWKANZROSA-N
- SMILES： O(CCO)C1C=CC(/C=C/C(=O)O)=CC=1OC
Computed Properties
- Exact Mass: 238.08400
- Monoisotopic Mass: 238.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Density: 1.273
- Boiling Point: 446.7°Cat760mmHg
- Flash Point: 173.7°C
- Refractive Index: 1.591
- PSA: 75.99000
- LogP: 1.16410
Cinametic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cinametic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
35703-32-3 (Cinametic acid) Related Products
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- 24276-84-4(Ferulic acid sodium)
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